Cas no 139499-44-8 (Isoxazolo[2,3-a]azepine-2-carboxylic acid, octahydro-, methyl ester,trans-)

• Product Name: Isoxazolo[2,3-a]azepine-2-carboxylic acid, octahydro-, methyl ester,trans-
• CAS No: 139499-44-8
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 1272426
• Update Time: 2024-08-04

Isoxazolo[2,3-a]azepine-2-carboxylic acid, octahydro-, methyl ester,trans- Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[2,3-a]azepine-2-carboxylic acid, octahydro-, methyl ester,trans-
• Isoxazolo[2,3-a]azepine-2-carboxylic acid, octahydro-, methyl ester, trans- (9CI)

• Inchi： 1S/C10H17NO3/c1-13-10(12)9-7-8-5-3-2-4-6-11(8)14-9/h8-9H,2-7H2,1H3/t8-,9-/m0/s1
• InChI Key： QHBUTSAAZLZTCL-IUCAKERBSA-N
• SMILES： N12O[C@H](C(OC)=O)C[C@]1([H])CCCCC2

Computed Properties

• Exact Mass: 199.12091

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 261.0±42.0 °C(Predicted)
• PSA: 38.77
• pka: 2.94±0.40(Predicted)